Cas no 1911653-44-5 (methyl 2-chloro-4-(2-hydroxyethyl)benzoate)

• Product Name: methyl 2-chloro-4-(2-hydroxyethyl)benzoate
• CAS No: 1911653-44-5
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6587065
• PubChem ID: 165704977
• Update Time: 2025-06-09

methyl 2-chloro-4-(2-hydroxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(2-hydroxyethyl)benzoate
• Benzoic acid, 2-chloro-4-(2-hydroxyethyl)-, methyl ester
• 1911653-44-5
• EN300-1995225

• Inchi： 1S/C10H11ClO3/c1-14-10(13)8-3-2-7(4-5-12)6-9(8)11/h2-3,6,12H,4-5H2,1H3
• InChI Key： CMMYLEOMMQLTNB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CCO)C=C1Cl

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 333.9±32.0 °C(Predicted)
• pka: 14.66±0.10(Predicted)

Additional information on methyl 2-chloro-4-(2-hydroxyethyl)benzoate

Introduction to Methyl 2-chloro-4-(2-hydroxyethyl)benzoate (CAS No. 1911653-44-5)

Methyl 2-chloro-4-(2-hydroxyethyl)benzoate, with the chemical formula C₁₀H₁₁ClO₃, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and hydroxyethyl substituents on the benzoate backbone enhances its reactivity and potential applications in drug development.

The compound's molecular structure, featuring a benzoate core with specific functional groups, allows for diverse chemical modifications. These modifications are crucial in pharmaceutical synthesis, where precise control over molecular architecture is essential for achieving desired biological activities. The chloro group at the 2-position and the hydroxyethyl group at the 4-position contribute to its versatility, enabling it to participate in various synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of substituted benzoates. Methyl 2-chloro-4-(2-hydroxyethyl)benzoate has emerged as a promising candidate for further investigation due to its structural features. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of novel therapeutic agents.

One of the most intriguing aspects of Methyl 2-chloro-4-(2-hydroxyethyl)benzoate is its role in synthetic organic chemistry. The benzoate moiety is a well-known scaffold in medicinal chemistry, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. The chloro and hydroxyethyl groups provide additional sites for functionalization, allowing chemists to tailor the molecule for specific biological targets.

Recent research has highlighted the importance of understanding the metabolic pathways of such compounds. Methyl 2-chloro-4-(2-hydroxyethyl)benzoate undergoes various transformations in biological systems, which can be harnessed to develop prodrugs or active metabolites. These transformations are influenced by the presence of specific functional groups, such as the chloro and hydroxyethyl moieties, which play a critical role in determining the compound's behavior within living organisms.

The synthesis of Methyl 2-chloro-4-(2-hydroxyethyl)benzoate involves multi-step organic reactions that require careful optimization. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production and further application in pharmaceutical research.

From a regulatory perspective, Methyl 2-chloro-4-(2-hydroxyethyl)benzoate must comply with stringent quality standards to ensure safety and efficacy in pharmaceutical applications. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to verify its purity and structural integrity. These methods provide reliable data that supports its use in both research and industrial settings.

The compound's potential applications extend beyond drug development. It serves as a valuable intermediate in the synthesis of agrochemicals and specialty chemicals, where its unique structural features contribute to the performance of final products. The ability to modify its functional groups makes it a versatile building block for various chemical syntheses.

In conclusion, Methyl 2-chloro-4-(2-hydroxyethyl)benzoate (CAS No. 1911653-44-5) is a multifaceted compound with significant implications in pharmaceutical and chemical research. Its structural properties and reactivity make it a valuable intermediate for synthesizing bioactive molecules. Ongoing studies continue to uncover new applications and synthetic pathways for this compound, reinforcing its importance in modern chemistry.